Cas no 157024-67-4 (β-Glucosylglycerol 2,3,4,6-Tetraacetate)

β-Glucosylglycerol 2,3,4,6-Tetraacetate is a chemically modified derivative of β-glucosylglycerol, featuring acetyl protection at the 2, 3, 4, and 6 positions of the glucose moiety. This modification enhances the compound's stability and solubility in organic solvents, making it suitable for synthetic applications in carbohydrate chemistry. The tetraacetate group serves as a protective strategy, allowing selective deprotection for further functionalization. Its well-defined structure and high purity make it valuable for glycosylation reactions and the synthesis of complex glycoconjugates. The product is particularly useful in research settings requiring controlled glycosidic bond formation or the study of enzymatic processes involving glycosylglycerols.

β-Glucosylglycerol 2,3,4,6-Tetraacetate structure

157024-67-4 structure

Product name:β-Glucosylglycerol 2,3,4,6-Tetraacetate

CAS No:157024-67-4

MF:C₁₇H₂₆O₁₂

MW:422.381146907806

CID:904323

PubChem ID:9979623

β-Glucosylglycerol 2,3,4,6-Tetraacetate Chemical and Physical Properties

Names and Identifiers

- β-Glucosylglycerol 2,3,4,6-Tetraacetate
- [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(1,3-dihydroxypropan-2-yloxy)oxan-2-yl]methyl acetate
- 2-(Tetraacetylglucosido)glycerol
- 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl Glycerol
- 2-Hydroxy-1-(hydroxyMethyl)ethyl β-D-Glucopyranoside 2,3,4,6-Tetraacetate
- BETA-GLUCOSYLGLYCEROL 2,3,4,6-TETRAACETATE
- ?-Glucosylglycerol 2,3,4,6-Tetraacetate
- J-009368
- 157024-67-4
- 2-Hydroxy-1-(hydroxymethyl)ethyl beta-D-Glucopyranoside 2,3,4,6-Tetraacetate
- beta-tetraacetylglucopyranoside-glycerol
- DTXSID60433618
- Inchi： InChI=1S/C17H26O12/c1-8(20)24-7-13-14(25-9(2)21)15(26-10(3)22)16(27-11(4)23)17(29-13)28-12(5-18)6-19/h12-19H,5-7H2,1-4H3/t13-,14-,15+,16-,17-/m1/s1
- InChI Key： XZWUDSNITUMJJW-NQNKBUKLSA-N
- SMILES： O=C(OC[C@H]1O[C@@H](OC(CO)CO)[C@H](OC(=O)C)[C@@H](OC(=O)C)[C@@H]1OC(=O)C)C

Computed Properties

Exact Mass: 422.14200
Monoisotopic Mass: 422.14242626g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 29
Rotatable Bond Count: 13
Complexity: 587
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 164Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 527.2±50.0 °C at 760 mmHg
Flash Point: 179.8±23.6 °C
Solubility: Chloroform, Dichloromethane, Ethanol, Ethyl Acetate, Methanol,
PSA: 164.12000
LogP: -1.56070
Vapor Pressure: 0.0±3.1 mmHg at 25°C

β-Glucosylglycerol 2,3,4,6-Tetraacetate Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

β-Glucosylglycerol 2,3,4,6-Tetraacetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	G596835-1 g	β-Glucosylglycerol 2,3,4,6-Tetraacetate	157024-67-4		1g	$ 1055.00	2022-01-07
TRC	G596835-1g	β-Glucosylglycerol 2,3,4,6-Tetraacetate	157024-67-4		1g	$1275.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-396233-100mg	2-(Tetraacetylglucosido)glycerol,	157024-67-4		100mg	￥2407.00	2023-09-05
A2B Chem LLC	AE83731-500mg	β-Glucosylglycerol 2,3,4,6-Tetraacetate	157024-67-4	≥95%	500mg	$1027.00	2024-04-20
TRC	G596835-250 mg	β-Glucosylglycerol 2,3,4,6-Tetraacetate	157024-67-4		250MG	$ 315.00	2022-01-07
SHENG KE LU SI SHENG WU JI SHU	sc-396233-100 mg	2-(Tetraacetylglucosido)glycerol,	157024-67-4		100MG	￥2,407.00	2023-07-11
TRC	G596835-100mg	β-Glucosylglycerol 2,3,4,6-Tetraacetate	157024-67-4		100mg	$161.00	2023-05-18
TRC	G596835-250mg	β-Glucosylglycerol 2,3,4,6-Tetraacetate	157024-67-4		250mg	$385.00	2023-05-18
A2B Chem LLC	AE83731-250mg	β-Glucosylglycerol 2,3,4,6-Tetraacetate	157024-67-4	≥95%	250mg	$700.00	2024-04-20
TRC	G596835-50mg	β-Glucosylglycerol 2,3,4,6-Tetraacetate	157024-67-4		50mg	$115.00	2023-05-18